Cas no 2228555-86-8 (tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate)

• Product Name: tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate
• CAS No: 2228555-86-8
• MF: C₁₁H₁₅FN₂O₄S
• MW: 290.311205148697
• CID: 5994389
• PubChem ID: 165858261
• Update Time: 2025-07-20

tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate
• 2228555-86-8
• EN300-1901491

• Inchi： 1S/C11H15FN2O4S/c1-11(2,3)18-10(15)14-7-4-5-9(8(12)6-7)19(13,16)17/h4-6H,1-3H3,(H,14,15)(H2,13,16,17)
• InChI Key： COFSFJXDKPXGJY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 290.07365630g/mol
• Monoisotopic Mass: 290.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate

Introduction to Tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate (CAS No. 2228555-86-8)

Tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate, a compound with the CAS number 2228555-86-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a sulfamoyl group in its molecular structure imparts unique properties that make it a subject of intense study in medicinal chemistry.

The molecular structure of tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate consists of a tert-butyl carbamate moiety attached to a phenyl ring that is further functionalized with a fluoro atom at the 3-position and a sulfamoyl group at the 4-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological profile. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of the compound.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential applications in treating various diseases. Carbamates have been explored as intermediates in the synthesis of active pharmaceutical ingredients (APIs) due to their versatility and ease of functionalization. The compound tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate is no exception and has been investigated for its potential role in drug discovery.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The combination of a fluoro-substituted phenyl ring and a sulfamoyl group creates a scaffold that can interact with biological targets in multiple ways. This dual functionality makes it an attractive candidate for developing drugs that require precise targeting and high selectivity. The tert-butyl group, while primarily serving as a protecting group, also contributes to the overall stability of the molecule, making it suitable for further chemical modifications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The presence of the fluoro atom in tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate is particularly noteworthy, as it has been shown to improve the pharmacokinetic profile of various drug candidates. This has led to increased interest in exploring fluorinated derivatives as potential therapeutic agents.

The sulfamoyl group in this compound also plays a significant role in its biological activity. Sulfamoyl compounds are well-known for their antimicrobial and anti-inflammatory properties, making them valuable candidates for therapeutic development. The incorporation of this group into the molecular structure of tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate suggests that it may exhibit similar biological activities, although further research is needed to fully elucidate its pharmacological effects.

In addition to its potential therapeutic applications, tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate has also been explored as a key intermediate in synthetic chemistry. Its structural features make it amenable to further modifications, allowing chemists to design and synthesize novel derivatives with tailored properties. This flexibility has made it a valuable tool in drug discovery pipelines, where rapid and efficient synthesis of bioactive molecules is often required.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro atom and sulfamoyl group necessitates specialized synthetic methodologies, highlighting the need for expertise in organic chemistry. Despite these challenges, the successful synthesis of tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate demonstrates its feasibility as a building block for more complex molecular architectures.

Ongoing research continues to uncover new applications for this compound and its derivatives. For instance, studies have begun to explore its potential use in developing kinase inhibitors, which are critical targets for treating various cancers and inflammatory diseases. The unique combination of functional groups in its structure makes it an ideal candidate for designing molecules that can selectively inhibit specific kinases without affecting others.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. Preliminary studies on tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate have shown promising results in vitro, indicating its potential as a lead compound for further development. However, additional research is necessary to evaluate its behavior in vivo and determine its suitability for clinical translation.

In conclusion, tert-butyl N-(3-fluoro-4-sulfamoylphenyl)carbamate (CAS No. 2228555-86-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.